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Compound of Interest

Compound Name: FzM1

Cat. No.: B10764507

Get Quote

Essential Safety and Disposal Information for Researchers

This document provides crucial safety and logistical guidance for the proper disposal of FzM1,

a negative allosteric modulator of the Frizzled-4 receptor (FZD4). Adherence to these

procedures is vital to ensure personnel safety and minimize environmental impact. This guide

is intended for researchers, scientists, and drug development professionals who handle FzM1
in a laboratory setting.

Chemical and Physical Properties of FzM1
A comprehensive understanding of the chemical and physical properties of FzM1 is the first

step toward safe handling and disposal.
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Property Value

Formal Name
N-[3-hydroxy-5-(2-thienyl)phenyl]-N'-2-

naphthalenyl-urea[1]

CAS Number 1680196-54-6[1]

Molecular Formula C₂₁H₁₆N₂O₂S[1]

Molecular Weight 360.4 g/mol [1]

Solubility
DMF: 12 mg/mlDMF:PBS (pH 7.2) (1:3): 0.2

mg/mlDMSO: 10 mg/ml[1]

FzM1 Disposal Protocol
While a specific Safety Data Sheet (SDS) for FzM1 is not readily available in public domains,

its classification as a urea derivative provides a framework for proper disposal. Treat FzM1 as a

potentially hazardous chemical waste.

Step 1: Personal Protective Equipment (PPE)

Before handling FzM1 for disposal, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A laboratory coat.

Step 2: Waste Collection

Solid Waste: Collect solid FzM1 waste in a clearly labeled, sealed, and compatible container.

Avoid generating dust.

Liquid Waste: If FzM1 is in a solvent, collect the solution in a labeled, sealed, and

appropriate solvent waste container. Do not mix with incompatible waste streams. Consult

your institution's Environmental Health and Safety (EHS) office for guidance on solvent

compatibility.
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Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated, cool, dry, and well-ventilated area.

Ensure the storage area is away from incompatible materials, such as strong oxidizing

agents.

Step 4: Final Disposal

Do not dispose of FzM1 in the regular trash or down the drain.

Arrange for disposal through your institution's EHS office or a licensed chemical waste

disposal contractor.

All disposal activities must comply with local, state, and federal regulations.

Spill and Leak Procedures
In the event of an FzM1 spill, follow these steps:

Ensure Adequate Ventilation: Work in a well-ventilated area or a chemical fume hood.

Contain the Spill: Prevent the material from entering drains or waterways.

Clean-up:

For solid spills, carefully sweep up the material and place it into a suitable, labeled

container for disposal.

For liquid spills (if dissolved), absorb with an inert material (e.g., sand, vermiculite) and

place it in a sealed container.

Decontaminate the Area: Thoroughly clean the spill area with soap and water.

Experimental Workflow for Disposal
The following diagram outlines the decision-making process for the proper disposal of FzM1.
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FzM1 Disposal Workflow

FzM1 Signaling Pathway Inhibition
FzM1 functions by binding to an allosteric site on the Frizzled-4 (FZD4) receptor, which is part

of the Wnt signaling pathway. This binding event inhibits the canonical Wnt/β-catenin signaling

cascade.
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FzM1 Mechanism of Action

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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